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Compound Name: Fuscaxanthone C

Cat. No.: B191133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fuscaxanthone C is a prenylated xanthone first isolated from the stem bark of Garcinia fusca.

[1][2] It belongs to a class of secondary metabolites that have garnered significant interest in

the scientific community due to their diverse biological activities, including potential cancer

chemopreventive and antibacterial properties.[1][3] This technical guide provides a

comprehensive overview of the chemical structure and spectroscopic data of Fuscaxanthone
C, along with the experimental protocols for its isolation and characterization, to support

ongoing research and drug development efforts.

Chemical Structure
Fuscaxanthone C has the molecular formula C₂₆H₃₀O₆, as determined by High-Resolution

Mass Spectrometry (HRMS).[2] The structure was elucidated through extensive spectroscopic

analysis, primarily using Nuclear Magnetic Resonance (NMR) techniques, including 1D (¹H and

¹³C) and 2D (HMBC, HSQC, and NOE) experiments.[2] The molecule features a xanthone core

substituted with three methoxy groups and two prenyl (3-methylbut-2-enyl) groups.[2]
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Dried stem bark of Garcinia fusca

Maceration with acetone

Filtration and concentration in vacuo

Acetone extract

Partition between n-hexane and 90% aq. MeOH

n-Hexane fraction (discarded) Methanol fraction

Concentration of MeOH fraction

Silica gel column chromatography
(elution with n-hexane-EtOAc gradient)

Collection of fractions

Further purification of selected fractions
(e.g., Sephadex LH-20, preparative TLC)

Pure Fuscaxanthone C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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